6-Ethylidene-Obeticholic Acid
6-Ethylidene-Obeticholic Acid
Brand Name:
Vulcanchem
CAS No.:
1885104-64-2
VCID:
VC0108938
InChI:
InChI=1S/C26H42O4/c1-5-17-21-14-16(27)10-12-26(21,4)20-11-13-25(3)18(15(2)6-9-22(28)29)7-8-19(25)23(20)24(17)30/h5,15-16,18-21,23-24,27,30H,6-14H2,1-4H3,(H,28,29)/b17-5-/t15-,16-,18-,19+,20+,21+,23+,24-,25-,26-/m1/s1
SMILES:
CC=C1C2CC(CCC2(C3CCC4(C(C3C1O)CCC4C(C)CCC(=O)O)C)C)O
Molecular Formula:
C₂₆H₄₂O₄
Molecular Weight:
418.61
6-Ethylidene-Obeticholic Acid
CAS No.: 1885104-64-2
Cat. No.: VC0108938
Molecular Formula: C₂₆H₄₂O₄
Molecular Weight: 418.61
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1885104-64-2 |
|---|---|
| Molecular Formula | C₂₆H₄₂O₄ |
| Molecular Weight | 418.61 |
| IUPAC Name | (4R)-4-[(3R,5R,6Z,7S,8S,9S,10R,13R,14S,17R)-6-ethylidene-3,7-dihydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C26H42O4/c1-5-17-21-14-16(27)10-12-26(21,4)20-11-13-25(3)18(15(2)6-9-22(28)29)7-8-19(25)23(20)24(17)30/h5,15-16,18-21,23-24,27,30H,6-14H2,1-4H3,(H,28,29)/b17-5-/t15-,16-,18-,19+,20+,21+,23+,24-,25-,26-/m1/s1 |
| SMILES | CC=C1C2CC(CCC2(C3CCC4(C(C3C1O)CCC4C(C)CCC(=O)O)C)C)O |
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